Cas no 1003101-74-3 ({[2-(3,4-dimethoxyphenyl)ethyl]carbamoyl}methyl 2-(4-chlorophenyl)acetate)

• Product Name: {[2-(3,4-dimethoxyphenyl)ethyl]carbamoyl}methyl 2-(4-chlorophenyl)acetate
• CAS No: 1003101-74-3
• MF: C₂₀H₂₂ClNO₅
• MW: 391.845385074615
• CID: 5320460
• Update Time: 2025-06-22

{[2-(3,4-dimethoxyphenyl)ethyl]carbamoyl}methyl 2-(4-chlorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• [2-[2-(3,4-dimethoxyphenyl)ethylamino]-2-oxoethyl] 2-(4-chlorophenyl)acetate
• 2-((3,4-dimethoxyphenethyl)amino)-2-oxoethyl 2-(4-chlorophenyl)acetate
• {[2-(3,4-DIMETHOXYPHENYL)ETHYL]CARBAMOYL}METHYL 2-(4-CHLOROPHENYL)ACETATE
• STL194629
• 2-{[2-(3,4-dimethoxyphenyl)ethyl]amino}-2-oxoethyl (4-chlorophenyl)acetate
• {[2-(3,4-dimethoxyphenyl)ethyl]carbamoyl}methyl 2-(4-chlorophenyl)acetate

• Inchi： 1S/C20H22ClNO5/c1-25-17-8-5-15(11-18(17)26-2)9-10-22-19(23)13-27-20(24)12-14-3-6-16(21)7-4-14/h3-8,11H,9-10,12-13H2,1-2H3,(H,22,23)
• InChI Key： RQNDBLLTTNZYPJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(=O)OCC(NCCC1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 467
• XLogP3: 3.6
• Topological Polar Surface Area: 73.9

Additional information on {[2-(3,4-dimethoxyphenyl)ethyl]carbamoyl}methyl 2-(4-chlorophenyl)acetate

Introduction to {[2-(3,4-dimethoxyphenyl)ethyl]carbamoyl}methyl 2-(4-chlorophenyl)acetate and Its Applications in Modern Chemical Biology

Compound with the CAS number 1003101-74-3 is a fascinating molecule that has garnered significant attention in the field of chemical biology. The product name, {[2-(3,4-dimethoxyphenyl)ethyl]carbamoyl}methyl 2-(4-chlorophenyl)acetate, provides a detailed insight into its structural and functional attributes. This compound belongs to a class of molecules that exhibit a unique combination of pharmacological properties, making it a valuable candidate for various research applications.

The structural framework of this compound is characterized by the presence of a carbamoyl group attached to an ethyl chain, which is further substituted with a 3,4-dimethoxyphenyl moiety. This particular arrangement not only contributes to the compound's solubility and stability but also influences its interaction with biological targets. The presence of the 4-chlorophenyl acetate moiety adds another layer of complexity, enhancing its potential as a bioactive molecule.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that can modulate biological pathways associated with various diseases. The compound {[2-(3,4-dimethoxyphenyl)ethyl]carbamoyl}methyl 2-(4-chlorophenyl)acetate has emerged as a promising candidate in this context. Its unique structural features make it an attractive scaffold for designing molecules that can interact with specific enzymes and receptors involved in disease mechanisms.

One of the most intriguing aspects of this compound is its potential application in the development of drugs targeting neurological disorders. Studies have shown that molecules with similar structural motifs can interact with neurotransmitter receptors, thereby modulating neural activity. The dimethoxyphenyl group in the compound's structure is particularly noteworthy, as it has been shown to enhance binding affinity to certain neurotransmitter receptors, making it a potential lead compound for further development.

The chlorophenyl moiety in the compound also plays a crucial role in its pharmacological profile. Chlorophenyl derivatives are known for their ability to interact with various biological targets, including enzymes and receptors involved in inflammation and pain signaling. This makes {[2-(3,4-dimethoxyphenyl)ethyl]carbamoyl}methyl 2-(4-chlorophenyl)acetate a promising candidate for developing novel anti-inflammatory and analgesic agents.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of molecules like this one with biological targets with high accuracy. These computational studies have provided valuable insights into the compound's potential as a therapeutic agent. For instance, molecular docking simulations have revealed that this compound can bind effectively to certain enzyme targets, suggesting its potential use in drug development.

In addition to its pharmacological potential, this compound has also shown promise in other areas of research. For example, it has been found to exhibit interesting photophysical properties, making it a candidate for use in photochemical studies. The combination of its biological activity and unique photophysical properties makes it a versatile tool for researchers studying various chemical and biological processes.

The synthesis of {[2-(3,4-dimethoxyphenyl)ethyl]carbamoyl}methyl 2-(4-chlorophenyl)acetate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the 3,4-dimethoxyphenyl ethylamine intermediate, which is then carbamoylated using appropriate reagents. The resulting carbamoyl derivative is then reacted with methyl 2-(4-chlorophenyl)acetate to yield the final product.

The synthesis process highlights the importance of understanding reaction mechanisms and optimizing reaction conditions to achieve high yields and purity. Advances in synthetic chemistry have enabled researchers to develop more efficient and sustainable methods for producing complex molecules like this one. These advancements are crucial for facilitating further research and development in areas such as drug discovery and chemical biology.

In conclusion, {[2-(3,4-dimethoxyphenyl)ethyl]carbamoyl}methyl 2-(4-chlorophenyl)acetate is a multifaceted molecule with significant potential in various fields of research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents targeting neurological disorders, inflammation, and pain signaling. Additionally, its interesting photophysical properties make it a valuable tool for photochemical studies. As research in chemical biology continues to advance, compounds like this one are likely to play an increasingly important role in understanding and treating various diseases.